Cas no 1301214-65-2 (5-Nitro-2-(piperidin-1-yl)carbonylpyridine)
5-Nitro-2-(piperidin-1-yl)carbonylpyridine Chemical and Physical Properties
Names and Identifiers
-
- 5-Nitro-2-[(piperidin-1-yl)carbonyl]pyridine
- 5-nitro-2-(piperidine-1-carbonyl)pyridine
- Methanone, (5-nitro-2-pyridinyl)-1-piperidinyl-
- 5-Nitro-2-(piperidin-1-yl)carbonylpyridine
-
- Inchi: 1S/C11H13N3O3/c15-11(13-6-2-1-3-7-13)10-5-4-9(8-12-10)14(16)17/h4-5,8H,1-3,6-7H2
- InChI Key: OMHWRPXRSLOMDS-UHFFFAOYSA-N
- SMILES: C(C1=NC=C([N+]([O-])=O)C=C1)(N1CCCCC1)=O
5-Nitro-2-(piperidin-1-yl)carbonylpyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | N900945-50mg |
5-Nitro-2-[(piperidin-1-yl)carbonyl]pyridine |
1301214-65-2 | 50mg |
$ 50.00 | 2022-06-03 | ||
| TRC | N900945-100mg |
5-Nitro-2-[(piperidin-1-yl)carbonyl]pyridine |
1301214-65-2 | 100mg |
$ 65.00 | 2022-06-03 | ||
| TRC | N900945-500mg |
5-Nitro-2-[(piperidin-1-yl)carbonyl]pyridine |
1301214-65-2 | 500mg |
$ 185.00 | 2022-06-03 | ||
| Chemenu | CM321605-1g |
5-Nitro-2-[(piperidin-1-yl)carbonyl]pyridine |
1301214-65-2 | 95% | 1g |
$169 | 2022-06-13 | |
| Chemenu | CM321605-5g |
5-Nitro-2-[(piperidin-1-yl)carbonyl]pyridine |
1301214-65-2 | 95% | 5g |
$533 | 2022-06-13 | |
| Alichem | A029197083-10g |
5-Nitro-2-[(piperidin-1-yl)carbonyl]pyridine |
1301214-65-2 | 95% | 10g |
591.60 USD | 2021-06-01 | |
| Enamine | EN300-131072-0.05g |
5-nitro-2-(piperidine-1-carbonyl)pyridine |
1301214-65-2 | 0.05g |
$35.0 | 2023-02-15 | ||
| Enamine | EN300-131072-0.1g |
5-nitro-2-(piperidine-1-carbonyl)pyridine |
1301214-65-2 | 0.1g |
$52.0 | 2023-02-15 | ||
| Enamine | EN300-131072-0.25g |
5-nitro-2-(piperidine-1-carbonyl)pyridine |
1301214-65-2 | 0.25g |
$75.0 | 2023-02-15 | ||
| Enamine | EN300-131072-0.5g |
5-nitro-2-(piperidine-1-carbonyl)pyridine |
1301214-65-2 | 0.5g |
$118.0 | 2023-02-15 |
5-Nitro-2-(piperidin-1-yl)carbonylpyridine Related Literature
-
Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
Additional information on 5-Nitro-2-(piperidin-1-yl)carbonylpyridine
Introduction to 5-Nitro-2-(piperidin-1-yl)carbonylpyridine (CAS No. 1301214-65-2)
5-Nitro-2-(piperidin-1-yl)carbonylpyridine, with the chemical formula C12H14N3O3, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered attention due to its versatile applications in drug discovery and development. The presence of both nitro and piperidine functional groups makes it a valuable intermediate in synthesizing various bioactive molecules. In this comprehensive overview, we will delve into the structural characteristics, synthetic pathways, and recent applications of this compound.
The molecular structure of 5-Nitro-2-(piperidin-1-yl)carbonylpyridine features a pyridine core substituted with a nitro group at the 5-position and a piperidin-1-yl carbonyl group at the 2-position. This unique arrangement contributes to its reactivity and makes it a suitable candidate for further functionalization. The nitro group, in particular, is known for its ability to participate in various chemical transformations, including reduction to an amine or nucleophilic addition reactions.
The synthesis of 5-Nitro-2-(piperidin-1-yl)carbonylpyridine typically involves multi-step organic reactions. One common approach starts with the nitration of 2-(piperidin-1-yl)pyridine, followed by carbonylation to introduce the ester functionality. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have also been explored to enhance yield and purity. These methods highlight the compound's importance in modern synthetic chemistry.
In recent years, 5-Nitro-2-(piperidin-1-yl)carbonylpyridine has found applications in the development of novel pharmaceuticals. Its structural motifs are frequently incorporated into molecules targeting various therapeutic areas, including oncology, neurology, and infectious diseases. The nitro group serves as a handle for further derivatization, allowing chemists to tailor properties such as solubility and bioavailability.
A notable area of research involves the use of 5-Nitro-2-(piperidin-1-yl)carbonylpyridine as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, making them attractive targets for drug development. By modifying the core structure of this compound, researchers have developed potent inhibitors that show promise in preclinical studies. These findings underscore the compound's potential in addressing unmet medical needs.
The piperidine moiety in 5-Nitro-2-(piperidin-1-yl)carbonylpyridine is another key feature that contributes to its pharmacological relevance. Piperidine derivatives are well-known for their ability to enhance oral bioavailability and metabolic stability, making them favorable in drug design. Recent studies have demonstrated the incorporation of this moiety into molecules with improved pharmacokinetic profiles.
Efforts have also been directed towards exploring the pharmacological properties of derivatives of 5-Nitro-2-(piperidin-1-yl)carbonylpyridine. For instance, researchers have investigated its potential as an antiviral agent by modifying the nitro group into other functional groups that exhibit enhanced binding affinity to viral targets. Such studies highlight the compound's versatility and its role in addressing emerging health challenges.
The role of computational chemistry in optimizing derivatives of 5-Nitro-2-(piperidin-1-yl)carbonylpyridine cannot be overstated. Molecular modeling techniques have enabled researchers to predict the binding modes of these compounds with biological targets, facilitating rational drug design. This approach has led to the identification of novel lead compounds with improved efficacy and reduced side effects.
In conclusion, 5-Nitro-2-(piperidin-1-yl)carbonylpyridine (CAS No. 1301214-65-2) is a multifaceted compound with significant implications in pharmaceutical chemistry. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules targeting various diseases. Recent advancements in synthetic methodologies and computational chemistry continue to expand its applications, positioning it as a cornerstone in drug discovery efforts.
1301214-65-2 (5-Nitro-2-(piperidin-1-yl)carbonylpyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)